methyl 2-({3-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoacryloyl}amino)-5-propyl-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[[(E)-3-[5-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoyl]amino]-5-propylthiophene-3-carboxylate
• InChI: InChI=1S/C22H19ClN4O3S/c1-3-4-17-10-18(22(29)30-2)21(31-17)26-20(28)14(11-24)9-15-12-25-27-19(15)13-5-7-16(23)8-6-13/h5-10,12H,3-4H2,1-2H3,(H,25,27)(H,26,28)/b14-9+
• InChI Key: CESYGPGCVWPBKW-NTEUORMPSA-N
• Canonical SMILES: CCCC1=CC(=C(S1)NC(=O)C(=CC2=C(NN=C2)C3=CC=C(C=C3)Cl)C#N)C(=O)OC
• Isomeric SMILES: CCCC1=CC(=C(S1)NC(=O)/C(=C/C2=C(NN=C2)C3=CC=C(C=C3)Cl)/C#N)C(=O)OC
• Molecular Formula: C22H19ClN4O3S
• Molecular Weight: 454.9 g/mol

Description

The compound is a complex organic molecule, which has garnered interest in the scientific community due to its unique chemical structure and potential applications.

Synthesis Analysis

• The synthesis of similar compounds involves regiospecific reactions, and X-ray analysis is crucial for unambiguous structure determination (Kumarasinghe et al., 2009).

Molecular Structure Analysis

• Crystallographic studies reveal that these compounds can exhibit different molecular conformations and make use of weak C-H...A interactions (Zhang et al., 2009).

Chemical Reactions and Properties

• The compound's reactions can involve a variety of other chemical agents, leading to the formation of different derivatives with distinct properties (Youssef, 2009).

Physical Properties Analysis

• Detailed physical properties would require specific studies, but related compounds are known to form crystalline structures with unique conformational properties (Minga, 2005).

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• One Pot Synthesis of Tetrasubstituted Thiophenes : A study outlined a one-pot multicomponent protocol for synthesizing tetrasubstituted thiophenes, highlighting an efficient method for creating complex thiophene derivatives, which may relate to the synthesis of compounds like the one (Sahu et al., 2015).
• Novel Pyrazole Derivatives : Research into novel pyrazole derivatives with potential antimicrobial and anticancer activities provided insights into the synthesis and applications of pyrazole-containing compounds, which are structurally similar to the chemical compound of interest (Hafez et al., 2016).

Potential Applications in Antimicrobial and Anticancer Research

• Antimicrobial and Anticancer Agents : Another study focused on the synthesis of pyrazole derivatives and their evaluation as antimicrobial and anticancer agents, indicating the potential therapeutic applications of such compounds (Ningaiah et al., 2014).
• Solvatochromic Properties and Biological Activities : Research on diazo dyes derived from pyrazolo[1,5-a]pyrimidine explored their solvatochromic properties and antimicrobial-radical scavenging activities, suggesting the use of similar compounds in biological assays and potentially as bioactive molecules (Şener et al., 2017).

Chemical Synthesis and Characterization

• Synthesis and Characterization : A study on the synthesis and single crystal x-ray diffraction of a Schiff base derived from 4-acylpyrazolone and 2-aminophenol provides a foundational approach to the chemical characterization of complex molecules, which might include the synthesis and analysis of the compound (Sharma et al., 2014).